Cas no 29494-98-2 (5-Hydroxyhex-4-en-3-one)

• Product Name: 5-Hydroxyhex-4-en-3-one
• CAS No: 29494-98-2
• MF: C₆H₁₀O₂
• MW: 114.142402172089
• CID: 2927684
• PubChem ID: 5367915
• Update Time: 2025-04-21

5-Hydroxyhex-4-en-3-one Chemical and Physical Properties

Names and Identifiers

• 63289-88-3
• 3-Hexen-2-one,4-hydroxy-,(Z)-(9ci)
• 29494-98-2
• Hexan-2,4-dione, enol
• (Z)-5-Hydroxyhex-4-en-3-one
• (Z)-4-hydroxyhex-3-en-2-one
• SCHEMBL2454303
• 63289-87-2
• SCHEMBL11979153
• 2594413-76-8
• 34136-00-0
• (E)-5-Hydroxyhex-4-en-3-one
• 5-hydroxyhex-4-en-3-one
• SCHEMBL12758739
• HZEJQMZFNPCDQP-XQRVVYSFSA-N
• 4-Hexen-3-one, 5-hydroxy-
• 4-HYDROXYHEX-3-EN-2-ONE
• (3Z)-4-Hydroxy-3-hexen-2-one #
• 5-Hydroxyhex-4-en-3-one

• Inchi： 1S/C6H10O2/c1-3-6(8)4-5(2)7/h4,8H,3H2,1-2H3/b6-4-
• InChI Key： HZEJQMZFNPCDQP-XQRVVYSFSA-N
• SMILES： O/C(=C\C(C)=O)/CC

Computed Properties

• Exact Mass: 114.068079557Da
• Monoisotopic Mass: 114.068079557Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 37.3Ų